Cas no 318959-24-9 (4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide)

• Product Name: 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide
• CAS No: 318959-24-9
• MF: C₁₇H₁₄BrClN₂S
• MW: 393.728460788727
• MDL: MFCD01315357
• CID: 3143059
• PubChem ID: 2764150
• Update Time: 2025-10-31

4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide
• 5-[(4-Bromophenyl)thio]-4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazole
• 6K-331S
• 4-Bromophenyl 4-(chloromethyl)-1-methyl-3- phenyl-1H-pyrazol-5-yl sulfide
• Bionet1_002668
• HMS576B10
• 5-((4-Bromophenyl)thio)-4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazole
• MFCD01315357
• 318959-24-9
• 5-(4-bromophenyl)sulfanyl-4-(chloromethyl)-1-methyl-3-phenylpyrazole
• AKOS005070935
• 5-[(4-bromophenyl)sulfanyl]-4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazole
• DTXSID201154054

• MDL： MFCD01315357
• Inchi： 1S/C17H14BrClN2S/c1-21-17(22-14-9-7-13(18)8-10-14)15(11-19)16(20-21)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： DXRARBIEUPJWKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(CCl)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 391.97496Da
• Monoisotopic Mass: 391.97496Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 114-116°C

4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide Security Information

• HazardClass：IRRITANT

Additional information on 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide

Introduction to 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide (CAS No. 318959-24-9)

4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide, identified by its CAS number 318959-24-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole sulfide class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including a bromophenyl ring, a chloromethyl substituent, and a phenyl group attached to the pyrazole core, makes it a versatile scaffold for drug discovery and development.

The molecular structure of 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide is characterized by its complex interplay of electronic and steric effects. The bromophenyl ring introduces a halogen atom that can participate in various chemical reactions, such as cross-coupling reactions, which are widely used in synthetic organic chemistry. The chloromethyl group serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Additionally, the phenyl group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied due to their demonstrated efficacy in various pharmacological applications. The sulfide linkage in 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide contributes to its potential biological activity by influencing the conformation and reactivity of the molecule. This feature has made it an attractive candidate for further investigation in the development of new drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer.

One of the most compelling aspects of 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide is its potential to serve as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds that exhibit improved pharmacokinetic properties and enhanced binding affinity to biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in signal transduction pathways, making them promising candidates for therapeutic intervention.

The synthesis of 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide involves a multi-step process that requires careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity of the phenyl ring in subsequent transformations. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the chloromethyl group with high efficiency. These methods not only enhance the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further facilitated the study of 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide. Molecular modeling techniques have been used to predict its binding interactions with biological targets, providing valuable insights into its potential therapeutic applications. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity, suggesting its utility in modulating biological pathways associated with various diseases.

The pharmacological profile of 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-phenyl-1H-pyrazol-5-yl sulfide has been explored through both in vitro and in vivo studies. Initial experiments have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress, indicating potential applications in treating conditions such as arthritis and neurodegenerative diseases. Additionally, preclinical studies have shown that derivatives of this compound exhibit antiviral properties, making them attractive candidates for developing new treatments against viral infections.

The development of new drugs is often hampered by challenges related to drug resistance and side effects. However, 4-Bromophenyl 4-(chloromethyl)-1-methyl-3-ph ennyl -1H -pyrazol -5 - yl sulf ide offers a promising alternative by providing a structural framework that can be modified to address these issues. By incorporating additional functional groups or exploring different synthetic pathways, researchers can generate analogs with improved efficacy and reduced toxicity. This flexibility underscores the compound's significance as a building block for future drug discovery efforts.

The industrial relevance of 4-Bromophenyl 4-(chloromethyl)-1-methyl -3 - phen yl - 1 H - pyraz ol -5 - yl sul f ide extends beyond academic research. Pharmaceutical companies are increasingly interested in accessing novel scaffolds that can be optimized for clinical use. The compound's unique structural features make it an attractive candidate for licensing agreements or collaborative research initiatives aimed at developing new therapeutic agents.

In conclusion,4-Bromophenyl 4-(chloromethyl)-1-methyl -3 - phen yl - 1 H - pyraz ol -5 - yl sul f ide (CAS No. 318959249) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a valuable tool for drug discovery and development. With ongoing research efforts focused on elucidating its pharmacological properties and optimizing its synthetic routes, this compound holds great promise for addressing unmet medical needs in various therapeutic areas.